Cas no 786713-39-1 (2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide)

• Product Name: 2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• CAS No: 786713-39-1
• MF: C₁₉H₂₂BrN₅OS
• MW: 448.379881381989
• CID: 5931325
• PubChem ID: 4650382
• Update Time: 2025-07-22

2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• 786713-39-1
• Z20156079
• 2-{[5-(4-bromophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide
• starbld0009170
• AKOS033733667
• EN300-26688699

• Inchi： 1S/C19H22BrN5OS/c1-5-10-25-17(14-6-8-15(20)9-7-14)23-24-18(25)27-11-16(26)22-19(4,12-21)13(2)3/h5-9,13H,1,10-11H2,2-4H3,(H,22,26)
• InChI Key： RETULHDUBXAJEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(N1CC=C)SCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 447.07284g/mol
• Monoisotopic Mass: 447.07284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide

Introduction to 2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide (CAS No. 786713-39-1)

2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 786713-39-1, has garnered attention due to its structural complexity and potential biological activity. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The compound features a triazole core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological activity. The 4H-1,2,4-triazol ring is particularly noteworthy, as it can serve as a key pharmacophore in the design of novel therapeutic agents. The incorporation of an allyl group at the 4-position and a bromophenyl moiety at the 5-position adds further complexity and may contribute to the compound's binding affinity and selectivity.

The N-terminal acetamide group and the cyano-substituted butyl side chain provide additional functional handles for chemical modification and biological evaluation. These features suggest that the compound may exhibit diverse biological activities, including antimicrobial, anti-inflammatory, or anticancer properties. The structural motifs present in this molecule are reminiscent of known bioactive compounds, which underscores its potential as a lead structure for further development.

In recent years, there has been growing interest in the development of heterocyclic compounds for therapeutic applications. The triazole scaffold, in particular, has been extensively studied for its role in various pharmacological contexts. For instance, derivatives of 1,2,4-triazole have shown promise in treating fungal infections and bacterial resistance issues. The bromophenyl group in this compound may enhance its interaction with biological targets by providing a hydrophobic surface for binding.

The allyl group attached to the triazole ring could serve as a point of modification for further derivatization. Allyl-containing compounds are known to exhibit interesting chemical reactivity, making them valuable intermediates in synthetic chemistry. Additionally, the cyano-substituent on the butyl chain introduces a polar region that could interact with specific amino acid residues in protein targets.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies can predict the binding modes of this compound to various biological targets, providing insights into its mechanism of action. Such studies are crucial for optimizing lead structures and improving their pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can facilitate the construction of the triazole core and other functional groups. These methods are well-suited for introducing complex molecular architectures with high precision.

Evaluation of the biological activity of 2-((4-Allyl-5-(4-bromophenyl)-4H-1,2,4-triazol)thio)-N-(2-cyano-3-methylbutan-2)acetamide will likely involve both in vitro and in vivo assays. In vitro studies can provide initial insights into its interaction with biological targets such as enzymes or receptors. In vivo studies will further assess its efficacy and safety profiles, paving the way for potential clinical applications.

The compound's structural features also make it an interesting candidate for exploring structure-activity relationships (SAR). By systematically modifying various functional groups, researchers can gain a deeper understanding of how different parts of the molecule contribute to its overall biological activity. This information can guide the design of next-generation analogs with improved properties.

In conclusion, 2-((4-Allyl-5-(4-bromophenyl-4H-1,2,4-triazol-3-)thio)-N-(2-cyano-3-methylbutan-2)acetamide (CAS No.786713-39-1) is a structurally complex and potentially bioactive compound worthy of further investigation. Its unique combination of heterocyclic rings and functional groups positions it as a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.